Cas no 1803593-54-5 (2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride)

• Product Name: 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride
• CAS No: 1803593-54-5
• MF: C₆H₉Cl₂NO₂S₂
• MW: 262.17715716362
• MDL: MFCD28397644
• CID: 4779229
• PubChem ID: 119031123
• Update Time: 2025-10-31

2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride
• 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride

• MDL： MFCD28397644
• Inchi： 1S/C6H8ClNO2S2.ClH/c1-5-6(11-4-8-5)2-3-12(7,9)10;/h4H,2-3H2,1H3;1H
• InChI Key： YQWDHGMIKPLEJT-UHFFFAOYSA-N
• SMILES： ClS(CCC1=C(C)N=CS1)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 83.6

Additional information on 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride

Introduction to 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride (CAS No. 1803593-54-5)

2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride (CAS No. 1803593-54-5) is a specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride features a thiazole ring, an ethyl sulfonyl group, and a chloride ion. The thiazole ring is a heterocyclic aromatic compound with a sulfur and a nitrogen atom in its five-membered ring. This ring system is known for its bioactive properties and is commonly found in many drugs and natural products. The ethyl sulfonyl group adds further reactivity and functional versatility to the molecule, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the potential of 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride in the development of novel therapeutic agents. One notable application is in the synthesis of antiviral compounds. Researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The sulfonyl chloride functionality allows for efficient coupling reactions with amines and alcohols, facilitating the synthesis of diverse antiviral agents.

In addition to antiviral applications, 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride has shown promise in the development of anticancer drugs. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth. The thiazole ring and sulfonyl group contribute to the compound's ability to interact with key protein targets, such as kinases and proteases, which are often dysregulated in cancer cells.

The synthetic versatility of 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride also makes it a valuable intermediate in the production of agrochemicals. Sulfonyl chlorides are commonly used as building blocks for herbicides and fungicides due to their reactivity and stability under various reaction conditions. For instance, researchers at Syngenta have utilized this compound to develop new herbicides with improved efficacy and reduced environmental impact.

The safety profile of 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride is another important aspect to consider. While sulfonyl chlorides can be reactive and require careful handling, this particular compound has been shown to be stable under standard laboratory conditions. However, it is essential to follow proper safety protocols during synthesis and handling to ensure the well-being of laboratory personnel.

In conclusion, 2-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl chloride hydrochloride (CAS No. 1803593-54-5) is a versatile compound with significant potential in various fields of medicinal chemistry and agrochemical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new applications and optimize its synthetic routes, further solidifying its importance in modern chemical research.